Cas no 61888-93-5 (Bicyclo[3.2.1]octan-6-amine)

Bicyclo[3.2.1]octan-6-amine structure

Bicyclo[3.2.1]octan-6-amine structure

Product Name:Bicyclo[3.2.1]octan-6-amine

CAS No:61888-93-5

MF:C₈H₁₅N

MW:125.211402177811

CID:463733

PubChem ID:14638742

Update Time:2025-04-19

Bicyclo[3.2.1]octan-6-amine Chemical and Physical Properties

Names and Identifiers

- Bicyclo[3.2.1]octan-6-amine
- DTXSID80562439
- EN300-7608536
- SCHEMBL11687131
- 61888-93-5
- AKOS006340596
- Inchi： 1S/C8H15N/c9-8-5-6-2-1-3-7(8)4-6/h6-8H,1-5,9H2
- InChI Key： BGBAVYALYDGPOF-UHFFFAOYSA-N
- SMILES： NC1CC2CCCC1C2

Computed Properties

Exact Mass: 125.12055
Monoisotopic Mass: 125.120449483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 111
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02

Bicyclo[3.2.1]octan-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7608536-1.0g	bicyclo[3.2.1]octan-6-amine	61888-93-5	95%	1.0g	$699.0	2024-05-23
Enamine	EN300-7608536-0.05g	bicyclo[3.2.1]octan-6-amine	61888-93-5	95%	0.05g	$587.0	2024-05-23
Enamine	EN300-7608536-0.1g	bicyclo[3.2.1]octan-6-amine	61888-93-5	95%	0.1g	$615.0	2024-05-23
Enamine	EN300-7608536-0.25g	bicyclo[3.2.1]octan-6-amine	61888-93-5	95%	0.25g	$642.0	2024-05-23
Enamine	EN300-7608536-0.5g	bicyclo[3.2.1]octan-6-amine	61888-93-5	95%	0.5g	$671.0	2024-05-23
Enamine	EN300-7608536-2.5g	bicyclo[3.2.1]octan-6-amine	61888-93-5	95%	2.5g	$1370.0	2024-05-23
Enamine	EN300-7608536-5.0g	bicyclo[3.2.1]octan-6-amine	61888-93-5	95%	5.0g	$2028.0	2024-05-23
Enamine	EN300-7608536-10.0g	bicyclo[3.2.1]octan-6-amine	61888-93-5	95%	10.0g	$3007.0	2024-05-23

Bicyclo[3.2.1]octan-6-amine Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
4. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
5. An ATP-selective, lanthanide complex luminescent probe†

Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

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